N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide
• InChI: InChI=1S/C27H22N2O7/c1-33-22-11-18-20(12-23(22)34-2)29(13-19(27(18)32)26(31)16-6-4-3-5-7-16)14-25(30)28-17-8-9-21-24(10-17)36-15-35-21/h3-13H,14-15H2,1-2H3,(H,28,30)
• InChI Key: IMMJQIBDZKNLCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CN2CC(=O)NC3=CC4=C(C=C3)OCO4)C(=O)C5=CC=CC=C5)OC
• Molecular Formula: C27H22N2O7
• Molecular Weight: 486.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide, also known as BDBOA, is a novel compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide is not fully understood. However, studies have shown that N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide inhibits the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide has been shown to have several biochemical and physiological effects. In cancer cells, N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide inhibits the activity of certain enzymes and proteins, leading to a decrease in cell growth and proliferation. In bacteria and fungi, N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide disrupts the cell membrane, leading to their death. However, the exact biochemical and physiological effects of N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide in lab experiments is its potential to inhibit cancer cell growth and proliferation. N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide also has antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one limitation of using N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide in lab experiments is its high cost of synthesis, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the use of N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide in scientific research. One potential direction is the development of new cancer treatments based on N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide. Another direction is the development of new antibiotics based on the antibacterial and antifungal properties of N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide.

Synthesis Methods

N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the condensation of 3-benzoyl-6,7-dimethoxy-4-oxoquinoline with 2-(2-aminoethoxy) benzoic acid, followed by cyclization and acetylation to yield N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide. The purity of the final product can be improved using recrystallization techniques.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide has been shown to have potential applications in various scientific research fields. One such field is cancer research, where N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide has been shown to inhibit the growth and proliferation of cancer cells. N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)acetamide has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.